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Metal phthalocyanines (MPcs) are a class of robust, planar organic molecules that have

garnered significant attention for their potential in molecular electronics, spintronics, and

catalysis. Their electronic and magnetic properties can be finely tuned by changing the central

metal ion. When adsorbed on metal surfaces, the interaction between the molecule and the

substrate can lead to profound changes in these properties, creating a hybrid interface with

novel functionalities.

This guide provides a comparative analysis of two of the most studied phthalocyanines: Copper

Phthalocyanine (CuPc) and Cobalt Phthalocyanine (CoPc). While structurally similar, the

difference in the 3d electron configuration of their central metal ions—Cu(II) being a d⁹ system

and Co(II) a d⁷ system—results in markedly different behaviors upon adsorption on metal

surfaces. We will explore the causality behind their distinct adsorption geometries, charge

transfer mechanisms, and magnetic properties, supported by experimental data and

established characterization protocols.

Adsorption Geometry and Molecule-Substrate
Interaction Strength
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The interaction strength between the molecule and the substrate dictates the adsorption

geometry, including the molecule-to-surface distance and the formation of ordered structures.

This interaction can be broadly classified as weaker physisorption, dominated by van der

Waals forces, or stronger chemisorption, involving significant orbital hybridization and charge

transfer.

Copper Phthalocyanine (CuPc): A Case of Tunable Physisorption

On noble metal surfaces like gold and silver, CuPc generally interacts weakly, adopting a flat-

lying orientation.[1][2] The interaction strength, however, is highly dependent on the substrate.

Studies using the normal incidence X-ray standing wave (NIXSW) technique have precisely

measured the adsorption heights of CuPc on different coinage metals, revealing a clear trend:

the adsorption height decreases—and thus the interaction strength increases—in the order

Au(111) > Ag(111) > Cu(111).[3]

On Au(111), the interaction is weakest, characterized by a large adsorption height (~3.3 Å)

and minimal charge transfer, which is indicative of physisorption.[3] The overlayer structure is

primarily governed by molecule-molecule interactions.[3]

On Ag(111), the interaction is intermediate, with a reduced adsorption height (~3.05 Å).[3]

While still dominated by van der Waals forces, a small degree of charge transfer from the

silver substrate to the molecule's Lowest Unoccupied Molecular Orbital (LUMO) is observed.

[4]

On Cu(111), the interaction is strongest, with the smallest adsorption height (~2.8 Å). This

system shows clear evidence of charge transfer into the CuPc LUMO, pushing the

interaction into the realm of chemisorption and forcing the molecules into a commensurate

superstructure dictated by the substrate.[3]

Cobalt Phthalocyanine (CoPc): Stronger Interaction and Site-Specificity

CoPc, with its partially filled d-orbitals closer to the Fermi level, generally exhibits a stronger

interaction with metal substrates compared to CuPc.[5][6] This stronger interaction often leads

to more specific adsorption sites and can influence the molecular arrangement even at low

coverages. For instance, on Ag(100), CoPc molecules are found to adsorb on hollow sites with

a specific azimuthal rotation, a configuration driven by the interaction between the molecule's
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nitrogen atoms and the substrate's silver atoms.[7] The open-shell d-electron configuration of

the Co(II) ion facilitates more significant hybridization with the substrate's electronic states, a

key difference from the more shielded d-orbitals of Cu(II).[8][9]

Comparative Data on Adsorption Geometries
Molecule Substrate

Adsorption
Height (Å)

Interaction
Type

Key
Observations

CuPc Au(111) ~3.3 Physisorption

Weak interaction,

incommensurate

structures.[3]

CuPc Ag(111) ~3.05 Intermediate

Mild charge

transfer,

increased

interaction.[3][4]

CuPc Cu(111) ~2.8 Chemisorption

Significant

charge transfer,

commensurate

structures.[3]

CoPc Ag(111) ~2.9 Chemisorption

Strong

hybridization and

charge transfer.

[5][8]

CoPc Fe film N/A Chemisorption

Adsorbs flat-

lying, strong

electronic and

magnetic

coupling.[10][11]

Electronic Structure and Interfacial Charge Transfer
The transfer of charge between the molecule and the metal substrate is a critical factor that

modifies the electronic landscape of the interface. This process is highly sensitive to the

electronic structure of both the molecule and the metal.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 16 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jpcc.4c00386
https://www.researchgate.net/publication/256858324_The_electronic_structure_of_cobaltII_phthalocyanine_adsorbed_on_Ag111
https://www.researchgate.net/publication/335506600_Magnetic_configurations_of_open-shell_molecules_on_metals_The_case_of_CuPc_and_CoPc_on_silver
https://www.esrf.fr/UsersAndScience/Publications/Highlights/2012/materials/mat13
https://www.esrf.fr/UsersAndScience/Publications/Highlights/2012/materials/mat13
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271497/
https://www.esrf.fr/UsersAndScience/Publications/Highlights/2012/materials/mat13
https://www.researchgate.net/publication/228326150_Impact_of_the_3d_Electronic_States_of_Cobalt_and_Manganese_Phthalocyanines_on_the_Electronic_Structure_at_the_Interface_to_Ag111
https://www.researchgate.net/publication/256858324_The_electronic_structure_of_cobaltII_phthalocyanine_adsorbed_on_Ag111
https://www.researchgate.net/publication/235480563_Control_of_the_magnetism_of_cobalt_phthalocyanine_by_a_ferromagnetic_substrate
https://zenodo.org/records/8139840/files/CoPc_Fe.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15789400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary mechanism for charge transfer involves the molecule's frontier orbitals (HOMO

and LUMO) and the metal's Fermi level. For both CuPc and CoPc on surfaces like Ag(111) or

Cu(111), electron density is typically transferred from the substrate into the molecule's LUMO,

which has significant character on the phthalocyanine macrocycle.[3][9]

The key difference lies in the role of the central metal ion's d-orbitals.

For CoPc, the Co 3d orbitals, particularly the out-of-plane d(_{z^2}) orbital, are close to the

Fermi level and hybridize strongly with the substrate's electronic states.[9] This leads to a

significant charge transfer directly involving the Co(II) ion. Photoemission and X-ray

absorption spectroscopy (XAS) studies on CoPc/Ag(111) and CoPc/Pt(111) show substantial

changes in the Co 2p multiplet structure, indicating a transfer of electron density from the

substrate to the Co ion.[8][12][13]

For CuPc, the relevant d-orbital is more deeply bound and less involved in the interaction

near the Fermi level.[6][14] Therefore, the charge transfer primarily populates the ligand-

based LUMO, with the Cu(II) ion being less affected. On weakly interacting surfaces like

Au(111), this charge transfer is negligible.[14][15]

This difference in orbital interaction is also responsible for the distinct appearance of the two

molecules in Scanning Tunneling Microscopy (STM). CoPc typically shows a protrusion at its

center, corresponding to the high density of states from the Co d(_{z^2}) orbital near the Fermi

level.[6][16] In contrast, CuPc often appears with a central depression, as the dominant

tunneling pathways are through the organic ligand.[6][16]
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Fig. 1: Comparative model of orbital interactions for CuPc and CoPc.

Magnetic Properties at the Interface
The magnetic state of the central metal ion is highly susceptible to the interfacial environment.

Both isolated CoPc (S=1/2) and CuPc (S=1/2) molecules are paramagnetic. However, their

interaction with metal surfaces can lead to dramatically different outcomes.

CoPc: From Spin Quenching to Ferromagnetic Coupling

The magnetic behavior of CoPc is a rich field of study.

On non-magnetic noble metals like Ag(111) and Au(111), a complete quenching of the

molecular spin is observed.[8][14] The strong hybridization and charge transfer from the
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substrate into the Co 3d orbitals effectively fills the open shell, resulting in a diamagnetic

(S=0) state at the interface.[8]

On ferromagnetic substrates like iron (Fe) or nickel (Ni), the interaction is entirely different.

Instead of quenching, the CoPc magnetic moment couples magnetically to the substrate's

magnetization.[10][11] X-ray Magnetic Circular Dichroism (XMCD) studies have shown that

CoPc couples ferromagnetically with an iron substrate at room temperature. This coupling is

mediated through the nitrogen atoms of the phthalocyanine ligand in a superexchange

mechanism.[10][17] This phenomenon is central to the concept of a "spinterface," where a

hybrid magnetic interface is formed between an organic molecule and a magnetic substrate.

[18]

CuPc: A More Robust Magnetic Moment

In contrast to CoPc, the magnetic moment of CuPc is generally more robust upon adsorption

on non-magnetic surfaces. Because the interaction primarily involves the ligand and the Cu 3d

orbitals are less engaged, the S=1/2 spin state of the Cu(II) ion is often preserved.[14] Studies

on Au(111) show that the electronic structure of CuPc changes only slightly near the Fermi

level, indicating a weak molecule-surface interaction that does not quench the spin.[14]

However, on more reactive surfaces where charge transfer is significant, modifications to the

magnetic state can occur. For instance, on Ag surfaces, charge transfer can lead to a high-spin

triplet configuration at the interface.[9]
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Fig. 2: Magnetic state modifications of CoPc and CuPc on different metal surfaces.

Experimental Protocols for Characterization
To reliably compare these molecular systems, a suite of surface science techniques must be

employed under ultra-high vacuum (UHV) conditions.

Protocol 1: Sample Preparation and Molecular
Deposition

Causality: UHV is essential to prevent contamination of the highly reactive single-crystal

metal surfaces, ensuring that the observed phenomena are intrinsic to the molecule-

substrate interface.
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Substrate Cleaning: A single-crystal metal substrate (e.g., Au(111), Ag(111)) is cleaned in

UHV (base pressure < 1x10⁻¹⁰ mbar) via repeated cycles of Argon ion sputtering (to remove

surface contaminants) and high-temperature annealing (to restore a well-ordered, crystalline

surface).

Surface Verification: The cleanliness and crystallographic order of the substrate are verified

using Low-Energy Electron Diffraction (LEED) and XPS. A sharp LEED pattern and the

absence of contaminant peaks (e.g., Carbon, Oxygen) in XPS validate the surface quality.

Molecular Deposition: High-purity CuPc or CoPc powder is placed in a Knudsen cell (or a

similar thermal evaporator). The powder is degassed at a temperature below its sublimation

point for several hours.

Sublimation: The crucible is heated to the sublimation temperature of the molecule (~300-

400°C), creating a molecular beam directed at the clean substrate. The deposition rate is

monitored with a quartz crystal microbalance and is typically kept low (e.g., 0.1-0.5

monolayers per minute) to allow for ordered film growth. The substrate is usually held at

room temperature.

Protocol 2: X-ray Photoelectron Spectroscopy (XPS) for
Charge Transfer Analysis

Causality: XPS provides element-specific information about the chemical environment and

oxidation state. Shifts in the binding energy of core-level electrons (e.g., N 1s, C 1s, and the

metal 2p) are direct indicators of charge redistribution at the interface.

Data Acquisition: Using a monochromatic X-ray source (e.g., Al Kα), acquire survey scans to

identify all elements present.

High-Resolution Scans: Acquire high-resolution scans of the C 1s, N 1s, Cu 2p (for CuPc),

and Co 2p (for CoPc) core levels for both a sub-monolayer and a multilayer film.[19]

Analysis:

Compare the core-level binding energies of the sub-monolayer (interface) to the multilayer

(bulk-like) film. A shift to lower binding energy in the sub-monolayer indicates charge

transfer from the substrate to that specific element (electron enrichment).
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For CoPc, analyze the shape and satellite features of the Co 2p spectrum. A significant

change in the multiplet structure for the sub-monolayer compared to the multilayer is a

strong fingerprint of a change in the Co ion's d-electron configuration and spin state due to

interaction with the substrate.[8]

Protocol 3: X-ray Magnetic Circular Dichroism (XMCD)
for Magnetic Analysis

Causality: XMCD is a powerful, element-specific magnetometry technique. By measuring the

difference in absorption of left- and right-circularly polarized X-rays at an element's

absorption edge (e.g., the Co L-edge), one can directly probe the spin and orbital magnetic

moments of that specific element.[20][21]

Experimental Setup: This experiment must be performed at a synchrotron radiation facility.

The sample is placed in a magnetic field, often at low temperatures to enhance the magnetic

signal.

XAS Measurement: Two X-ray absorption spectra are recorded across the Co L₂,₃ edges

(~778 eV) or Cu L₂,₃ edges (~932 eV): one with left-circularly polarized light (μ+) and one

with right-circularly polarized light (μ-), with the sample magnetized parallel to the X-ray

beam.

XMCD Signal: The XMCD spectrum is calculated as the difference (μ+ - μ-). A non-zero

XMCD signal is a direct proof of a net magnetic moment for that element.

Sum Rule Analysis: By applying magneto-optical sum rules to the integrated XAS and XMCD

signals, the quantitative spin (m_spin) and orbital (m_orb) magnetic moments can be

extracted, providing definitive information on spin quenching or magnetic coupling.[22]
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Fig. 3: General experimental workflow for studying molecule-on-metal interfaces.

Conclusion
The comparison between CuPc and CoPc on metal surfaces provides a compelling illustration

of how a single atomic substitution in a complex organic molecule can fundamentally alter its

interfacial properties.

CuPc serves as a model for weaker, tunable physisorption on noble metals. Its interaction is

dominated by van der Waals forces, and its S=1/2 magnetic moment is relatively robust,

making it a candidate for applications where preserving the intrinsic molecular properties is

desired.[3][14]

CoPc is a prototypical system for studying strong electronic and magnetic coupling. Its open

d-shell readily hybridizes with metal substrates, leading to significant charge transfer and a

sensitivity of its magnetic moment—either quenching it on non-magnetic metals or coupling it
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to ferromagnetic ones.[8][10] This tunability makes CoPc a prime candidate for spintronic

applications and for creating novel magnetic interfaces.

The choice between CuPc and CoPc for a specific application must therefore be guided by a

deep understanding of these interfacial phenomena. For researchers in molecular electronics

and spintronics, the distinct behaviors of these two molecules offer a versatile platform for

designing and controlling the properties of organic-inorganic hybrid systems at the nanoscale.
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